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Compound of Interest

Compound Name: 2,5-Dimethoxyaniline

Cat. No.: B086295 Get Quote

This guide provides essential safety information, troubleshooting advice, and detailed protocols

for researchers, scientists, and drug development professionals working with 2,5-
Dimethoxyaniline.

Frequently Asked Questions (FAQs)
Q1: What is 2,5-Dimethoxyaniline and what are its primary hazards?

2,5-Dimethoxyaniline is a gray to dark brown crystalline solid.[1][2][3] It is primarily used as an

intermediate in the synthesis of pharmaceuticals, pesticides, antioxidants, and dyes.[1][3][4]

The primary hazards associated with this compound are its toxicity if swallowed, inhaled, or in

contact with skin.[5][6][7] It is also suspected of causing cancer and may cause damage to

organs through prolonged or repeated exposure.[5] Absorption into the body can lead to the

formation of methemoglobin, which can cause cyanosis (a bluish discoloration of the skin).[4][6]

Q2: What are the immediate first aid measures in case of exposure?

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to lift the upper and lower eyelids.[4][5][8][9] Seek immediate medical

attention.[8][9]

Skin Contact: Promptly wash the affected area with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[4][10] Seek medical attention if

irritation persists.[4][5]
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Inhalation: Remove the individual to fresh air at once.[4][10] If breathing has stopped,

perform artificial respiration.[4][10] Seek immediate medical attention.[4][8]

Ingestion: Do NOT induce vomiting.[4][5] If the person is conscious and alert, rinse their

mouth with water and give them 2-4 cupfuls of milk or water to drink.[4] Seek immediate

medical attention.[4][6][8]

Q3: What personal protective equipment (PPE) is required when handling 2,5-
Dimethoxyaniline?

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming

to EN166 or NIOSH standards.[4][6]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin exposure.[4][6][11]

Respiratory Protection: Use a NIOSH-approved respirator with appropriate cartridges (e.g.,

type P2) if working in a poorly ventilated area or when dust may be generated.[4] A

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed.[4]

Q4: How should 2,5-Dimethoxyaniline be stored?

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6] Keep it away

from incompatible substances such as strong acids, strong bases, and strong oxidizing agents.

[4] It is also sensitive to light and air, so it should be stored under an inert atmosphere (e.g.,

nitrogen) and protected from light.[4][6][8][12]

Q5: How do I dispose of 2,5-Dimethoxyaniline waste?

2,5-Dimethoxyaniline is considered hazardous waste.[8][12] It should be disposed of by a

licensed professional waste disposal service.[6] One method is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[6] Do not mix with other waste and leave it in its original container if possible.[6]

Always consult local, regional, and national hazardous waste regulations.[8][12]
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Scenario 1: I have spilled a small amount of 2,5-Dimethoxyaniline powder in the fume hood.

Isolate the area: Ensure the fume hood sash is at the appropriate height.

Wear appropriate PPE: Don your lab coat, safety goggles, and gloves.

Contain the spill: Use a dry absorbent material like vermiculite, sand, or earth to cover the

spill.[5]

Clean up: Carefully sweep up the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[4][5][6] Avoid generating dust.[5][6]

Decontaminate: Wipe the area with a suitable solvent (e.g., ethanol) and then with soap and

water.

Dispose of waste: Dispose of the contaminated cleaning materials as hazardous waste.

Scenario 2: The color of my 2,5-Dimethoxyaniline has darkened over time.

This is likely due to exposure to air and/or light, as the compound is sensitive to both.[4][6]

While some darkening may not affect all reactions, for sensitive applications, it is

recommended to use fresh or properly stored material. To prevent this, always store 2,5-
Dimethoxyaniline under an inert atmosphere and in a dark, cool place.[4][6]

Scenario 3: I am unsure if my ventilation is adequate.

As a general rule, 2,5-Dimethoxyaniline should always be handled in a well-ventilated area,

preferably a chemical fume hood.[4][5][6] If you are unsure about your ventilation, you can

have your environmental health and safety (EHS) office perform an assessment. Telltale signs

of inadequate ventilation can include persistent chemical odors.

Data Presentation
Physical and Chemical Properties of 2,5-Dimethoxyaniline
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Property Value Reference

Molecular Formula C₈H₁₁NO₂ [3][7]

Molecular Weight 153.18 g/mol [3][7][11]

Appearance
Gray to dark brown crystals or

powder
[1][2][3]

Melting Point 78-80 °C [11]

Boiling Point
270 °C (with partial

decomposition)
[1]

Flash Point 130 °C (266 °F) - closed cup [1][11]

Water Solubility 4 g/L (at 40 °C) [1]

logP (Octanol/Water Partition

Coefficient)
1.16 - 1.286 [12][13]

Toxicological Data for 2,5-Dimethoxyaniline

Endpoint Species Value Reference

LD50 (Oral) Mouse 120 mg/kg [5][14]

LD50 (Oral) Wild Bird 100 mg/kg [14]

LC50 (96h) Fish (Danio rerio) >220 - <500 mg/L [5][6]

Experimental Protocols
Protocol 1: Standard Handling Procedure for 2,5-Dimethoxyaniline

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[6] Set up your workspace in a chemical fume hood.

Personal Protective Equipment (PPE): Don a lab coat, chemical safety goggles, and

appropriate gloves.
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Weighing: Weigh the desired amount of 2,5-Dimethoxyaniline in a tared container inside

the fume hood. Minimize the creation of dust.[4]

Transfer: Carefully transfer the solid to your reaction vessel.

Cleaning: Clean any residual solid from the spatula and weighing container with a suitable

solvent and transfer it to the reaction vessel or a waste container.

Post-Handling: Wash your hands thoroughly with soap and water after handling.[5][6]

Protocol 2: Small-Scale Spill Cleanup (Solid)

Evacuate and Alert: Alert nearby personnel and, if necessary, evacuate the immediate area.

PPE: Put on your full PPE, including respiratory protection if the spill is outside of a fume

hood.

Containment: Gently cover the spill with an absorbent material like sand or vermiculite to

prevent the powder from becoming airborne.[5]

Collection: Carefully sweep the material into a labeled hazardous waste container.[4][5][6]

Decontamination: Decontaminate the area with a suitable solvent and then wash with soap

and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste according to

your institution's guidelines.
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Spill Occurs
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Caption: Workflow for handling a chemical spill of 2,5-Dimethoxyaniline.
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Handling 2,5-Dimethoxyaniline

Potential for Eye Contact?
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Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).
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Generate 2,5-Dimethoxyaniline Waste

Place in a Labeled, Sealed Hazardous Waste Container

Store in a Designated, Safe Location

Arrange for Collection by Licensed Waste Disposal Service

Transport to a Licensed Facility

Incineration with Scrubber and Afterburner

Final Disposal

Click to download full resolution via product page

Caption: Pathway for the safe disposal of 2,5-Dimethoxyaniline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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